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Compound of Interest

Compound Name: 2,2,3,3-Tetramethylpentane

Cat. No.: B1619375 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,2,3,3-tetramethylpentane, a

highly branched alkane. This document details its chemical identifiers, physicochemical

properties, a proposed experimental protocol for its synthesis, and a visual representation of

the synthetic pathway.

Core Identifiers and Properties
2,2,3,3-Tetramethylpentane is a saturated hydrocarbon with the chemical formula C9H20.[1]

[2] Its highly branched structure imparts specific physical and chemical properties that are of

interest in various research and industrial applications.

Chemical Identifiers
A comprehensive list of identifiers for 2,2,3,3-tetramethylpentane is provided below, facilitating

its unambiguous identification in databases and literature.
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Identifier Type Value

CAS Number 7154-79-2[1][3][4]

IUPAC Name 2,2,3,3-tetramethylpentane[1]

InChI
InChI=1S/C9H20/c1-7-9(5,6)8(2,3)4/h7H2,1-

6H3[1][2]

InChIKey QUKOJKFJIHSBKV-UHFFFAOYSA-N[1][4]

Canonical SMILES CCC(C)(C)C(C)(C)C[3]

PubChem CID 92723[5]

UNII ATL6HVV37B[3]

DSSTox Substance ID DTXSID60221779[3]

Physicochemical Data
The key physical and chemical properties of 2,2,3,3-tetramethylpentane are summarized in

the table below. These properties are crucial for its handling, application, and analysis.

Property Value

Molecular Weight 128.258 g/mol [3]

Density 0.757 g/cm³[6]

Boiling Point 140.4 °C at 760 mmHg[3]

Melting Point -9.89 °C[3]

Flash Point 29 °C[3]

Refractive Index 1.4214[3]

Vapor Pressure 7.68 mmHg at 25°C[3]

XLogP3 4.2[3]

Experimental Protocols
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A specific, detailed experimental protocol for the synthesis of 2,2,3,3-tetramethylpentane is

not readily available in the cited literature. However, a plausible synthetic route can be

proposed based on established organometallic chemistry, particularly the Grignard reaction,

which is a versatile method for forming carbon-carbon bonds. The proposed synthesis involves

the reaction of a Grignard reagent with a dihaloalkane.

Proposed Synthesis of 2,2,3,3-Tetramethylpentane

This proposed protocol describes the synthesis of 2,2,3,3-tetramethylpentane via the reaction

of tert-butylmagnesium chloride with 2,3-dichloro-2,3-dimethylbutane.

Materials:

Magnesium turnings

Anhydrous diethyl ether or tetrahydrofuran (THF)

tert-Butyl chloride

2,3-dichloro-2,3-dimethylbutane

Iodine crystal (as initiator)

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate

Procedure:

Preparation of tert-butylmagnesium chloride (Grignard Reagent):

In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a

dropping funnel, and a magnetic stirrer, place magnesium turnings.

Add a small crystal of iodine.

Add a solution of tert-butyl chloride in anhydrous diethyl ether or THF dropwise from the

dropping funnel to the magnesium turnings.
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The reaction is initiated by gentle warming, and the disappearance of the iodine color

indicates the start of the Grignard reagent formation.

Continue the addition of the tert-butyl chloride solution at a rate that maintains a gentle

reflux.

After the addition is complete, reflux the mixture for an additional 30 minutes to ensure

complete reaction.

Reaction with 2,3-dichloro-2,3-dimethylbutane:

Cool the Grignard reagent solution in an ice bath.

Add a solution of 2,3-dichloro-2,3-dimethylbutane in anhydrous diethyl ether or THF

dropwise from the dropping funnel to the stirred Grignard reagent.

After the addition is complete, remove the ice bath and stir the reaction mixture at room

temperature for several hours.

Work-up and Purification:

Quench the reaction by slowly adding a saturated aqueous solution of ammonium

chloride.

Separate the organic layer.

Extract the aqueous layer with diethyl ether.

Combine the organic layers and dry over anhydrous magnesium sulfate.

Filter the drying agent and remove the solvent by rotary evaporation.

Purify the crude product by fractional distillation to obtain 2,2,3,3-tetramethylpentane.

Logical Relationship Diagram
The following diagram illustrates the proposed synthetic pathway for 2,2,3,3-
tetramethylpentane.
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Caption: Proposed synthesis of 2,2,3,3-tetramethylpentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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